4-Acetylamino-5-chlorosalicylic acid

• Molecular Formula: C9H8ClNO4
• Molecular Weight: 229.62 g/mol
• IUPAC Name: 4-acetamido-5-chloro-2-hydroxybenzoic acid
• InChI: InChI=1S/C9H8ClNO4/c1-4(12)11-7-3-8(13)5(9(14)15)2-6(7)10/h2-3,13H,1H3,(H,11,12)(H,14,15)
• InChI Key: XIJJFVVIIPDBTB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=C(C(=C1)O)C(=O)O)Cl

Description

4-Acetylamino-5-chlorosalicylic acid is a useful research compound. Its molecular formula is C9H8ClNO4 and its molecular weight is 229.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 16 g of methyl 2-methoxy-4-acetylamino-5-chlorobenzoate in 130 ml of methylene chloride is slowly added 100 ml of a methylene chloride solution of borontribromide (250 g BBr3 per liter) and stirring continued for 24 hours. 1N sodium hydroxide solution is then added until all material is dissolved. The two layers are separated and the aqueous layer is acidified with 1N hydrochloric acid, filtered, washed with water and evaporated to dryness to give 4-acetylamino-5-chlorosalicylic acid which is used directly in the next step.